Cas no 12035-51-7 (Nickel sulfide (NiS2)(6CI,8CI,9CI))

• Product Name: Nickel sulfide (NiS2)(6CI,8CI,9CI)
• CAS No: 12035-51-7
• MF: H₄NiS₂
• MW: 126.855158805847
• MDL: MFCD00016267
• CID: 212572
• PubChem ID: 131675689
• Update Time: 2025-07-21

Nickel sulfide (NiS2)(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Nickel sulfide (NiS2)(6CI,8CI,9CI)
• Nickel Sulfide
• Nickel(IV) Sulphide
• nickel;sulfane
• NICKELSULFIDE
• 12035-51-7
• Nickel sulfide; 99% (metals basis)
• HNDMNBUITRNJKK-UHFFFAOYSA-N
• CBJSXTNBQQMXNY-UHFFFAOYSA-N
• 99.99% metals basis, inverted exclamation markY100mesh

• MDL： MFCD00016267
• Inchi： 1S/Ni.2H2S/h;2*1H2
• InChI Key： CBJSXTNBQQMXNY-UHFFFAOYSA-N
• SMILES： [Ni].S.S

Computed Properties

• Exact Mass: 125.911
• Monoisotopic Mass: 125.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 5.8 g/cm3
• Melting Point: No date available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 64.18000
• LogP: 1.29640
• Solubility: Not determined
• Vapor Pressure: No date available

Nickel sulfide (NiS2)(6CI,8CI,9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 45-20/21/22-36/37/38
• Safety Instruction： 53-26-36/37/39-45
• RTECS：QR9710000
• Hazardous Material Identification：
• HazardClass：9
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal sulfides
• Other Chemical Reagents

Additional information on Nickel sulfide (NiS2)(6CI,8CI,9CI)

Nickel sulfide (NiS2)(6CI,8CI,9CI): A Comprehensive Overview of Its Properties and Applications

Nickel sulfide (NiS2)(6CI,8CI,9CI) is a chemical compound that has garnered significant attention in the field of materials science and chemistry due to its unique properties and potential applications. This compound, with the CAS number 12035-51-7, is a member of the sulfide family and has been extensively studied for its structural, electronic, and magnetic characteristics. The increasing interest in Nickel sulfide (NiS2)(6CI,8CI,9CI) is driven by its promising role in various technological advancements, including energy storage, catalysis, and electronics.

The structure of Nickel sulfide (NiS2)(6CI,8CI,9CI) is characterized by a layered crystal lattice, which contributes to its exceptional electrical and thermal conductivity. This layered structure also makes it an attractive material for applications in battery technology and supercapacitors. Recent research has demonstrated that Nickel sulfide (NiS2)(6CI,8CI,9CI) can significantly enhance the performance of lithium-ion batteries by acting as an efficient electrode material. The compound's ability to store and release energy quickly makes it ideal for high-power applications where rapid charge-discharge cycles are required.

In addition to its role in energy storage, Nickel sulfide (NiS2)(6CI,8CI,9CI) has shown great potential in the field of catalysis. Studies have revealed that this compound can act as a highly effective catalyst for various organic transformations. Its surface properties facilitate the adsorption and activation of reactants, leading to improved reaction rates and yields. This makes Nickel sulfide (NiS2)(6CI,8CI,9CI) a valuable material for industrial processes that require efficient catalytic activity.

The electronic properties of Nickel sulfide (NiS2)(6CI,8CI,9CI) have also been extensively investigated. The compound's semiconducting nature makes it suitable for use in electronic devices such as transistors and diodes. Researchers have explored the possibility of using Nickel sulfide (NiS2)(6CI,8CI,9CI) in flexible electronics due to its excellent mechanical stability and compatibility with organic materials. This opens up new avenues for the development of lightweight and bendable electronic devices that can be integrated into wearable technology and smart fabrics.

Magnetic properties are another area where Nickel sulfide (NiS2)(6CI,8CI,9CI) has shown promise. The compound exhibits ferromagnetic behavior at room temperature, which makes it suitable for use in magnetic storage devices and sensors. Recent advancements in spintronics have highlighted the potential of using magnetic materials like Nickel sulfide (NiS2)(6CI,8CI,9CI) to develop next-generation electronic devices that combine both electrical and magnetic functionalities.

The synthesis of Nickel sulfide (NiS2)(6CI,8CI,9 CI) is another critical aspect that has been extensively studied. Various synthetic methods have been developed to produce high-purity crystals of this compound. These methods include hydrothermal synthesis, chemical vapor deposition, and sol-gel processes. Each method offers distinct advantages in terms of crystal size, shape, and purity. The choice of synthesis method depends on the intended application of the material.

The environmental impact of using Nickel sulfide (NiS2)(6 CI ,8 CI ,9 CI ) has also been a focus of research. Studies have shown that this compound is relatively stable in environmental conditions and does not pose significant risks to ecosystems. However， proper handling and disposal methods should be followed to minimize any potential environmental impact.

In conclusion，Nickel sulfide (NiS2)(6 CI ,8 CI ,9 CI ), with its CAS number 12035-51-7, is a versatile material with numerous applications across various fields。 Its unique properties make it an excellent candidate for use in energy storage，catalysis，electronics，and magnetic devices。 As research continues to uncover new applications for this compound，its importance in advancing technological innovations is set to grow even further。